Cas no 2228887-53-2 ({2,2-difluoro-1-4-methoxy-3-(trifluoromethyl)phenylcyclopropyl}methanamine)

• Product Name: {2,2-difluoro-1-4-methoxy-3-(trifluoromethyl)phenylcyclopropyl}methanamine
• CAS No: 2228887-53-2
• MF: C₁₂H₁₂F₅NO
• MW: 281.221800804138
• CID: 6415609
• PubChem ID: 165708814
• Update Time: 2025-06-08

{2,2-difluoro-1-4-methoxy-3-(trifluoromethyl)phenylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {2,2-difluoro-1-4-methoxy-3-(trifluoromethyl)phenylcyclopropyl}methanamine
• 2228887-53-2
• {2,2-difluoro-1-[4-methoxy-3-(trifluoromethyl)phenyl]cyclopropyl}methanamine
• EN300-1969447

• Inchi： 1S/C12H12F5NO/c1-19-9-3-2-7(4-8(9)12(15,16)17)10(6-18)5-11(10,13)14/h2-4H,5-6,18H2,1H3
• InChI Key： HNWMIGMDEMMRNO-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=CC(=C(C(F)(F)F)C=1)OC)CN)F

Computed Properties

• Exact Mass: 281.08390482g/mol
• Monoisotopic Mass: 281.08390482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.2Ų

Additional information on {2,2-difluoro-1-4-methoxy-3-(trifluoromethyl)phenylcyclopropyl}methanamine

Introduction to {2,2-difluoro-1-4-methoxy-3-(trifluoromethyl)phenylcyclopropyl}methanamine (CAS No. 2228887-53-2)

{2,2-difluoro-1-4-methoxy-3-(trifluoromethyl)phenylcyclopropyl}methanamine} is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2228887-53-2, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and development. The presence of multiple fluorine atoms, a methoxy group, and a trifluoromethyl group in its structure contributes to its distinct chemical and pharmacological characteristics, making it a subject of interest for researchers exploring novel therapeutic agents.

The molecular architecture of {2,2-difluoro-1-4-methoxy-3-(trifluoromethyl)phenylcyclopropyl}methanamine is characterized by a cyclopropyl ring fused with a phenyl ring that is substituted with fluorine atoms, a methoxy group, and a trifluoromethyl group. This arrangement imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. The fluorine atoms, in particular, are known to enhance the metabolic stability and lipophilicity of pharmaceutical compounds, while the methoxy and trifluoromethyl groups can modulate the binding affinity and selectivity of the molecule.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of {2,2-difluoro-1-4-methoxy-3-(trifluoromethyl)phenylcyclopropyl}methanamine with greater accuracy. Studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. The cyclopropyl moiety is known to introduce conformational rigidity, which can be advantageous for designing molecules with high binding affinity. Additionally, the electron-withdrawing nature of the trifluoromethyl group can enhance the potency of the compound by stabilizing charged intermediates in enzymatic reactions.

In vitro studies have begun to explore the pharmacological profile of {2,2-difluoro-1-4-methoxy-3-(trifluoromethyl)phenylcyclopropyl}methanamine, focusing on its interactions with target proteins and its potential therapeutic applications. Preliminary results indicate that this compound may possess anti-inflammatory properties by modulating the activity of key signaling pathways involved in immune responses. The presence of multiple fluorine atoms has been shown to improve the pharmacokinetic properties of similar compounds, suggesting that {2,2-difluoro-1-4-methoxy-3-(trifluoromethyl)phenylcyclopropyl}methanamine could exhibit favorable absorption, distribution, metabolism, and excretion (ADME) characteristics.

The synthesis of {2,2-difluoro-1-4-methoxy-3-(trifluoromethyl)phenylcyclopropyl}methanamine presents unique challenges due to its complex structure. However, recent developments in synthetic methodologies have made it possible to access such molecules with high efficiency and purity. Techniques such as transition metal-catalyzed cross-coupling reactions and fluorous chemistry have been instrumental in constructing the desired framework. These advances have not only facilitated the synthesis of this compound but also provided insights into potential synthetic routes for other structurally related molecules.

The potential applications of {2,2-difluoro-1-4-methoxy-3-(trifluoromethyl)phenylcyclopropyl}methanamine extend beyond anti-inflammatory therapies. Researchers are also investigating its potential use in other therapeutic areas, including oncology and neurology. The unique structural features of this compound make it a versatile scaffold for drug design, allowing for modifications that can tailor its biological activity to specific disease targets. For instance, further derivatization of the phenyl ring or introduction of additional functional groups could enhance its efficacy or selectivity against particular enzymes or receptors.

As our understanding of the molecular mechanisms underlying various diseases continues to grow, compounds like {2,2-difluoro-1-4-methoxy-3-(trifluoromethyl)phenylcyclopropyl}methanamine will play an increasingly important role in drug development. The ability to design molecules with precise structural features allows researchers to fine-tune their interactions with biological targets, leading to more effective and safer therapeutic agents. The continued exploration of this compound and its derivatives holds promise for addressing unmet medical needs and improving patient outcomes.